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Compound of Interest

Compound Name: Lesogaberan

Cat. No.: B1674770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting

preclinical and clinical studies to evaluate the efficacy of Lesogaberan, a selective GABA-B

receptor agonist for the treatment of Gastroesophageal Reflux Disease (GERD).

Introduction
Lesogaberan (AZD3355) is a peripherally acting gamma-aminobutyric acid type B (GABA-B)

receptor agonist.[1][2] Its primary mechanism of action involves the inhibition of transient lower

esophageal sphincter relaxations (TLESRs), which are a major cause of gastroesophageal

reflux.[3][4] By activating GABA-B receptors, Lesogaberan helps to reduce the frequency of

reflux episodes and improve GERD symptoms.[5] Preclinical and clinical studies have

demonstrated its potential as a therapeutic agent for GERD, particularly as an add-on therapy

for patients with an incomplete response to proton pump inhibitors (PPIs).

Mechanism of Action: GABA-B Receptor Signaling
Lesogaberan exerts its effects by binding to and activating GABA-B receptors, which are G-

protein coupled receptors (GPCRs). The activation of these receptors initiates a downstream

signaling cascade that ultimately leads to the inhibition of TLESRs.
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Experimental Setup
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Patient Screening and Baseline

Randomization and Treatment

Follow-up and Analysis

Recruit Patients with
GERD symptoms

despite PPI therapy

Informed Consent

Baseline Assessment:
- Reflux Symptom Questionnaire (RESQ-eD)

- Esophageal Manometry
- 24-hr pH-Impedance Monitoring

Randomize Patients

Placebo + PPI Lesogaberan (60mg BID) + PPI Lesogaberan (120mg BID) + PPI Lesogaberan (180mg BID) + PPI Lesogaberan (240mg BID) + PPI

4-Week Treatment Period

Weekly Symptom Assessment
(RESQ-eD)

End-of-Treatment Assessment:
- RESQ-eD

- Manometry & pH-Impedance

Safety Monitoring
(Adverse Events, Labs)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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